Methyl 3-(2-methylphenyl)oxirane-2-carboxylate

• IUPAC Name: methyl 3-(2-methylphenyl)oxirane-2-carboxylate
• InChI: InChI=1S/C11H12O3/c1-7-5-3-4-6-8(7)9-10(14-9)11(12)13-2/h3-6,9-10H,1-2H3
• InChI Key: OGMDARHEXLJCGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2C(O2)C(=O)OC
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• CAS No.: 1287217-96-2

Description

Methyl 3-(2-methylphenyl)oxirane-2-carboxylate is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chiral Resolution Reagent

Methyl 3-(2-methylphenyl)oxirane-2-carboxylate and related compounds have been utilized in chiral resolution processes. For example, (S)-2-[(R)-Fluoro(phenyl)methyl]oxirane, a synthetic, enantiopure chiral resolution reagent, derived from enantiopure phenylglycidol, reacts with various α-chiral primary and secondary amines through regioselective ring-opening. This fluorinated compound is versatile for analyzing scalemic mixtures of amines, as diastereomeric products can be easily identified and quantified by NMR and HPLC (Rodríguez-Escrich et al., 2005).

Inhibitor Synthesis

The synthesis of 2-substituted oxirane-2-carboxylic esters, which are of interest as inhibitors of carnitine palmitoyltransferase-1 (CPT-1) for non-insulin-dependent diabetes mellitus (NIDDM) treatment, has been developed. This synthesis involves alkylation followed by Sharpless epoxidation, demonstrated by the synthesis of (R)-Etomoxir, a prominent member of this compound class (Scott & Golding, 2004).

Cancer Research

A series of novel ethyl 3-ferrocenyl-1-(2-hydroxy-3-(phenylamino)propyl)-1H-pyrazole-5-carboxylate derivatives with optical activity were synthesized for cancer research. The process involved microwave-assisted reactions and exhibited potential for suppressing the growth of A549 and H322 lung cancer cells. This highlights the applicability of such compounds in oncological research (Shen et al., 2012).

Dental Material Research

Siloranes, silicon-based monomers with oxirane functionality, are being researched for use in low shrinkage/stress dental composites. Their stability and chemical structure changes in aqueous environments are crucial for dental applications. Siloranes displayed stability in all tested environments, suggesting suitability for oral use, unlike conventional oxirane-functional monomers (Eick et al., 2006).

Genetic Studies

Oxiranes, including this compound and similar molecules, have been studied for potential genetic impacts. For instance, the formation of micronuclei and induction of gene mutations in mammalian cells were analyzed, revealing that some oxiranes, at certain concentrations, induced significantly higher numbers of micronuclei than controls. This indicates the importance of evaluating the genetic effects of these compounds (Schweikl et al., 2004).